Cas no 64321-69-3 (4-hydroxy-N-(1,3-thiazol-2-yl)quinoline-3-carboxamide)

• Product Name: 4-hydroxy-N-(1,3-thiazol-2-yl)quinoline-3-carboxamide
• CAS No: 64321-69-3
• MF: C₁₃H₉N₃O₂S
• MW: 271.294461011887
• CID: 1676633
• PubChem ID: 14140503
• Update Time: 2025-06-13

4-hydroxy-N-(1,3-thiazol-2-yl)quinoline-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-Quinolinecarboxamide, 4-hydroxy-N-2-thiazolyl-
• 4-hydroxy-N-(1,3-thiazol-2-yl)quinoline-3-carboxamide
• F3350-0718
• STK645441
• 4-oxo-N-(1,3-thiazol-2-yl)-1H-quinoline-3-carboxamide
• Oprea1_268592
• SCHEMBL10686239
• CHEMBL34030
• 4-oxo-N-(1,3-thiazol-2-yl)-1,4-dihydroquinoline-3-carboxamide
• AKOS003079067
• AKOS005576492
• Oprea1_147362
• 64321-69-3
• 4-hydroxy-N-(thiazol-2-yl)quinoline-3-carboxamide

• Inchi： 1S/C13H9N3O2S/c17-11-8-3-1-2-4-10(8)15-7-9(11)12(18)16-13-14-5-6-19-13/h1-7H,(H,15,17)(H,14,16,18)
• InChI Key： QSJQIYHKACSNLX-UHFFFAOYSA-N
• SMILES： S1C=CN=C1NC(C1=CNC2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 271.04167
• Monoisotopic Mass: 271.04154771g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 424
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 99.3Ų

Experimental Properties

• PSA: 75.11

Additional information on 4-hydroxy-N-(1,3-thiazol-2-yl)quinoline-3-carboxamide

Professional Introduction to 4-hydroxy-N-(1,3-thiazol-2-yl)quinoline-3-carboxamide (CAS No. 64321-69-3)

4-hydroxy-N-(1,3-thiazol-2-yl)quinoline-3-carboxamide, with the CAS number 64321-69-3, is a significant compound in the field of pharmaceutical chemistry and biochemistry. This molecule has garnered considerable attention due to its unique structural properties and potential applications in drug development. The compound features a quinoline core substituted with a hydroxy group and a thiazole moiety, which together contribute to its distinctive chemical and biological characteristics.

The quinoline scaffold is well-known for its broad spectrum of biological activities, including antimicrobial, antimalarial, and anticancer properties. The introduction of a hydroxy group at the 4-position and a N-(1,3-thiazol-2-yl) substituent further modulates the pharmacological profile of this compound. Recent studies have highlighted the importance of quinoline derivatives in the development of novel therapeutic agents, particularly in addressing resistant strains of pathogens and chronic diseases.

In particular, the combination of the hydroxy group and the thiazole ring in 4-hydroxy-N-(1,3-thiazol-2-yl)quinoline-3-carboxamide enhances its ability to interact with biological targets. This interaction is crucial for achieving the desired pharmacological effects. The hydroxy group can participate in hydrogen bonding, while the thiazole ring can engage in various non-covalent interactions, such as π-stacking and van der Waals forces. These interactions are essential for the compound's binding affinity and efficacy.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of 4-hydroxy-N-(1,3-thiazol-2-yl)quinoline-3-carboxamide with target proteins more accurately. Molecular docking studies have shown that this compound can effectively bind to enzymes and receptors involved in critical biological pathways. For instance, it has been demonstrated that this molecule can inhibit kinases and other enzymes associated with cancer cell proliferation. Such findings make it a promising candidate for further development as an anticancer agent.

The synthesis of 4-hydroxy-N-(1,3-thiazol-2-yl)quinoline-3-carboxamide involves multi-step organic reactions that require precise control over reaction conditions. The use of advanced synthetic techniques has improved both the yield and purity of the final product. Researchers have employed various catalytic systems to facilitate key transformations, ensuring high efficiency and scalability. These synthetic advancements are crucial for translating laboratory discoveries into viable pharmaceuticals.

One of the most compelling aspects of 4-hydroxy-N-(1,3-thiazol-2-yl)quinoline-3-carboxamide is its potential in drug repurposing. Many quinoline derivatives have been used for decades in treating various diseases, and new derivatives often build upon this established knowledge. By modifying the structure slightly, researchers can explore new therapeutic applications without starting from scratch. This approach has been successful in identifying novel uses for existing compounds, reducing the time and cost associated with drug development.

Epidemiological studies have also suggested that compounds with similar structures may have beneficial effects on inflammatory conditions. The presence of both hydroxyl and thiazole groups suggests that 4-hydroxy-N-(1,3-thiazol-2-yl)quinoline-3-carboxamide could modulate inflammatory pathways by interacting with specific enzymes or receptors. This potential makes it an attractive candidate for investigating treatments against chronic inflammatory diseases such as rheumatoid arthritis or inflammatory bowel disease.

The pharmacokinetic properties of 4-hydroxy-N-(1,3-thiazol-2-yl)quinoline-3-carboxamide are another area of active research. Understanding how a compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for optimizing its therapeutic use. Preclinical studies have begun to explore these aspects, providing valuable insights into the compound's behavior within living systems. These studies are critical for predicting clinical efficacy and identifying potential side effects before human trials commence.

In conclusion, 4-hydroxy-N-(1,3-thiazol-2-yl)quinoline-3-carboxamide (CAS No. 64321-69-3) represents a promising area of research in pharmaceutical chemistry. Its unique structural features offer potential applications in treating various diseases, particularly cancer and inflammatory conditions. Ongoing studies continue to unravel its mechanisms of action and optimize its synthesis for clinical use. As research progresses, this compound is likely to play an increasingly important role in developing novel therapeutic strategies.